N-(1,3-dimethyl-1H-pyrazol-5-yl)-4-(pentyloxy)benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(1,3-dimethyl-1H-pyrazol-5-yl)-4-(pentyloxy)benzamide, also known as DPA-P5, is a chemical compound that has gained attention in scientific research due to its potential applications in various fields, including medicinal chemistry, biochemistry, and biotechnology.
Scientific Research Applications
Pyrazole Derivatives in Medicinal Chemistry
Pyrazole derivatives, like N-(1,3-dimethyl-1H-pyrazol-5-yl)-4-(pentyloxy)benzamide, are considered pharmacophores due to their presence in many biologically active compounds. These derivatives are utilized in various domains, including anticancer, analgesic, anti-inflammatory, and antimicrobial activities, among others. The synthesis and modification of pyrazole compounds are crucial in medicinal chemistry for the development of new therapeutic agents (A. M. Dar & Shamsuzzaman, 2015).
Synthetic and Medicinal Aspects of Pyrazolo[1,5-a]pyrimidine
The pyrazolo[1,5-a]pyrimidine scaffold, which shares structural similarities with pyrazole derivatives, displays a broad range of medicinal properties, including actions as anticancer agents, CNS agents, and anti-inflammatory drugs. The extensive SAR studies conducted on these compounds underscore their potential in drug development, providing a foundation for further exploration into related pyrazole compounds for therapeutic applications (S. Cherukupalli et al., 2017).
Organophosphorus Azoles and Their Stereochemistry
Investigations into organophosphorus azoles, which include pyrazole derivatives, highlight the importance of stereochemical structure in determining their biological activity. Such studies, employing techniques like NMR spectroscopy and quantum chemistry, are essential for understanding the molecular interactions of these compounds with biological targets (L. Larina, 2023).
Advances in Cyclocondensation for Heterocyclic Compounds
Research into the synthesis of tetrahydrobenzo[b]pyrans via cyclocondensation of dimedone with aldehydes and malononitrile, utilizing organocatalysts, reflects the ongoing interest in developing new methods for constructing heterocyclic compounds, which may include pyrazole derivatives. These advancements are indicative of the continuous efforts to explore and expand the chemical space of heterocyclic compounds for potential therapeutic use (H. Kiyani, 2018).
properties
IUPAC Name |
N-(2,5-dimethylpyrazol-3-yl)-4-pentoxybenzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H23N3O2/c1-4-5-6-11-22-15-9-7-14(8-10-15)17(21)18-16-12-13(2)19-20(16)3/h7-10,12H,4-6,11H2,1-3H3,(H,18,21) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZDIBMUBCRKSULT-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCCOC1=CC=C(C=C1)C(=O)NC2=CC(=NN2C)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H23N3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
301.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(1,3-dimethyl-1H-pyrazol-5-yl)-4-(pentyloxy)benzamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.